
safe handling and storage procedures for 4-
chloro-1-butene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-CHLORO-1-BUTENE

Cat. No.: B1662094 Get Quote

Technical Support Center: 4-Chloro-1-Butene
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of 4-chloro-1-butene in research and development settings.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with 4-chloro-1-butene?

4-Chloro-1-butene is a highly flammable liquid and vapor.[1][2][3] It is also harmful if

swallowed[1][3] and may cause irritation to the skin, eyes, and respiratory system.[3][4]

What personal protective equipment (PPE) is required when handling this substance?

To ensure safety, the following PPE is mandatory:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[1]

Skin Protection: Impervious clothing and gloves.[1] Gloves should be inspected for integrity

before each use.

Respiratory Protection: If ventilation is inadequate or for handling large quantities, a suitable

dust mask or respirator should be worn.[1]
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What are the proper storage conditions for 4-chloro-1-butene?

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and other

ignition sources.[1][2][3] Keep the container tightly closed.[1][2][3] The storage area should be

equipped with explosion-proof electrical, ventilating, and lighting equipment.[2][3]

What materials are incompatible with 4-chloro-1-butene?

Avoid contact with strong oxidizing agents.[2][5]

What should I do in case of a spill?

In the event of a spill, immediately evacuate personnel to a safe area.[1] Remove all sources of

ignition and use non-sparking tools for cleanup.[2][6] Absorb the spill with an inert material

(e.g., sand, silica gel) and place it in a suitable, closed container for disposal.[5] Ensure

adequate ventilation.[1] Do not let the product enter drains.[1]

What are the first-aid measures for exposure?

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[2] Seek medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water or

shower.[2] Wash the affected area with soap and water.[7] If irritation persists, consult a

physician.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[1]

[2] Seek medical attention.[2]

Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse the mouth

with water.[2] Do NOT induce vomiting.

Quantitative Data Summary
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Property Value

Molecular Formula C4H7Cl

Molecular Weight 90.55 g/mol [4]

Boiling Point 73 - 86°C[1][4][8]

Density 0.896 g/cm³[1][8]

Vapor Pressure 66.4 mm Hg[9]

Flash Point Data not available

Experimental Protocols
General Handling Protocol:

Before use, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably in a chemical fume hood.

Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

Use only non-sparking tools.[1][2]

Avoid contact with skin, eyes, and clothing.[1][3]

Do not eat, drink, or smoke in the work area.[1][2]

Wash hands thoroughly after handling.[1][2][3]

Visual Guides
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Click to download full resolution via product page

Caption: Workflow for handling a 4-chloro-1-butene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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